Cas no 1595700-96-1 (6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• CAS No: 1595700-96-1
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5999293
• PubChem ID: 116129506
• Update Time: 2025-06-21

6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• 6-[(PENT-4-YN-2-YL)AMINO]PYRIDINE-3-CARBOXYLICACID
• 1595700-96-1
• 6-[(PENT-4-YN-2-YL)AMINO]PYRIDINE-3-CARBOXYLIC ACID
• EN300-1449188
• 3-Pyridinecarboxylic acid, 6-[(1-methyl-3-butyn-1-yl)amino]-

• Inchi： 1S/C11H12N2O2/c1-3-4-8(2)13-10-6-5-9(7-12-10)11(14)15/h1,5-8H,4H2,2H3,(H,12,13)(H,14,15)
• InChI Key： GKMCYWOQRNSYMG-UHFFFAOYSA-N
• SMILES： C1=NC(NC(C)CC#C)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 405.2±40.0 °C(Predicted)
• pka: 2.69±0.10(Predicted)

Additional information on 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid

Introduction to 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS No. 1595700-96-1) and Its Emerging Applications in Chemical Biology

6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 1595700-96-1, represents a novel heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core substituted with an amino group at the 6-position and a terminal alkyne moiety at the 5-position, exhibits a unique structural framework that positions it as a versatile scaffold for the development of bioactive molecules.

The structural motif of 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid combines the electron-deficient pyridine ring with the electron-rich alkyne functionality, creating a system with potential for diverse interactions with biological targets. The presence of both an amino group and a carboxylic acid group further enhances its utility as a building block for drug discovery, enabling modifications through amide bond formation, esterification, or coupling reactions. Such structural features are increasingly recognized as critical in designing molecules with optimized pharmacokinetic and pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating pyridine derivatives into therapeutic agents due to their well-documented ability to modulate enzyme activity and receptor binding. The alkyne substituent in 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid adds an additional layer of complexity, allowing for post-synthetic modifications that can fine-tune molecular properties such as solubility, metabolic stability, and target affinity. This flexibility has made it a valuable component in the synthesis of small-molecule inhibitors, agonists, and antagonists.

In the realm of drug discovery, 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid has been explored as a precursor in the development of compounds targeting neurological disorders. Pyridine-based scaffolds are frequently employed in the design of acetylcholinesterase inhibitors, which are crucial for treating conditions such as Alzheimer's disease. The alkyne moiety provides a handle for further functionalization, enabling the creation of derivatives with enhanced selectivity and reduced side effects. Preliminary studies have suggested that compounds derived from this scaffold exhibit promising activity in preclinical models.

The utility of 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid extends beyond neurological applications. Its structural features make it an attractive candidate for developing inhibitors of kinases and other enzymes implicated in cancer progression. The pyridine ring can interact with aromatic pockets in protein targets, while the alkyne functionality allows for covalent bond formation—a strategy that has shown efficacy in creating irreversible inhibitors. Recent publications have demonstrated the use of this compound as a key intermediate in synthesizing potent kinase inhibitors with improved binding affinities.

Another emerging area where 6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid is making strides is in antimicrobial research. The rise of antibiotic-resistant pathogens has necessitated the development of novel therapeutic agents with unique mechanisms of action. The compound's ability to engage multiple binding sites on bacterial enzymes or receptors offers a promising avenue for designing next-generation antibiotics. Furthermore, its alkyne group can be leveraged to develop prodrugs that release active species under physiological conditions, potentially enhancing bioavailability and reducing toxicity.

The synthesis of 6-(pent-4-yn-pyrrolidinone-pentanone) involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include the palladium-catalyzed coupling of terminal alkynes with halogenated pyridines, followed by nucleophilic substitution or condensation reactions to introduce the amino and carboxylic acid functionalities. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound more accessible for industrial applications.

The growing interest in 6-(pentenylpyrrolidinone) derivatives underscores their potential as pharmacophores across multiple therapeutic categories. Researchers are increasingly exploring derivatives of this scaffold to address unmet medical needs, particularly in oncology and neurology. The ability to modify both the pyridine ring and the alkyne substituent allows for rapid optimization cycles, accelerating the discovery pipeline.

In conclusion,6-(pentenylpyrrolidinone) represents a structurally intriguing compound with broad applicability in chemical biology and drug development. Its unique combination of functional groups makes it an excellent candidate for generating novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this scaffold,CAS No 1595700 96 1 is poised to play a significant role in shaping future advancements in medicinal chemistry.